Cas no 145934-65-2 (1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL-)

• Product Name: 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL-
• CAS No: 145934-65-2
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD15529311
• CID: 833761
• PubChem ID: 19392612
• Update Time: 2025-05-19

1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL-
• 5-Bromo-2,3-dimethyl-1H-pyrrolo[2,3-b]pyridine
• 5-bromo-2,3-dimethyl-pyrrolo[2,3-b]pyridine
• 5-BROMO-2,3-DIMETHYLPYRROLO[2,3-B]PYRIDINE
• AB70710
• KB-65688
• SureCN1565081

• MDL： MFCD15529311
• Inchi： 1S/C9H9BrN2/c1-5-6(2)12-9-8(5)3-7(10)4-11-9/h3-4H,1-2H3,(H,11,12)
• InChI Key： BWVALHHPIDZABX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C)=C(C)N2

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL-

Introduction to 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL- (CAS No. 145934-65-2)

The compound 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL- (CAS No. 145934-65-2) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This bicyclic structure, featuring a fused pyrrole and pyridine ring system with bromo and dimethyl substituents, has garnered considerable attention due to its unique chemical properties and potential applications in drug discovery.

From a structural perspective, the 1H-PYRROLO[2,3-B]PYRIDINE core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The presence of the 5-bromo and 2,3-dimethyl substituents introduces specific electronic and steric features that can be exploited to modulate binding affinity and selectivity. This makes the compound a valuable intermediate in the synthesis of novel therapeutic agents.

Recent studies have highlighted the utility of this compound in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, where the pyrrolopyridine core provides a rigid framework conducive to binding interactions. The 5-bromo moiety serves as a versatile handle for further functionalization via cross-coupling reactions, enabling the construction of more complex molecules with tailored pharmacological properties.

The 2,3-dimethyl substituents contribute to the steric environment of the molecule, influencing both its solubility and metabolic stability. These features are particularly important in drug design, as they can impact how the compound behaves within biological systems. Additionally, the bromine atom at position 5 offers a reactive site for introducing additional functional groups, making it an ideal precursor for generating libraries of derivatives for high-throughput screening.

In terms of synthetic methodologies, the preparation of 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-2,3-DIMETHYL- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach involves cyclization reactions followed by halogenation and alkylation steps to introduce the desired substituents. These synthetic routes underscore the compound's accessibility and scalability for industrial applications.

The pharmaceutical industry has been particularly interested in exploring derivatives of this scaffold due to their reported biological activity. For example, modifications at the 5-bromo position have led to compounds with enhanced binding affinity to certain protein targets. Similarly, variations in the 2,3-dimethyl groups have been investigated for their impact on pharmacokinetic profiles. Such studies underscore the importance of structural optimization in developing effective therapeutics.

Advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict how different derivatives of 1H-PYRROLO[2,3-B]PYRIDINE, 5-bromo-2,3-dimethyl may interact with biological targets before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic chemistry has significantly streamlined drug development pipelines.

The versatility of this compound is also reflected in its application as a building block for more complex molecules. By serving as a precursor for various functionalized derivatives, it plays a pivotal role in generating novel chemical entities with potential therapeutic value. This underscores its significance not only as a research tool but also as an industrial intermediate.

Looking ahead, ongoing research continues to uncover new applications for 1H-PYRROLO[2,3-B]PYRIDINE, 5-bromo-2,3-dimethyl and its derivatives. Emerging fields such as precision medicine and targeted therapy rely heavily on innovative molecular scaffolds like this one to develop personalized treatment strategies. The continued exploration of its pharmacological potential is likely to yield groundbreaking advancements in human health.